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Compound of Interest

Compound Name: 2R-Pristanoyl-CoA

Cat. No.: B15599625 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 2R-Pristanoyl-CoA. The following

procedural guidance outlines personal protective equipment (PPE), handling protocols, and

disposal plans to ensure laboratory safety and proper chemical management.

Hazard Identification and Personal Protective
Equipment
While a specific Safety Data Sheet (SDS) for 2R-Pristanoyl-CoA is not readily available, data

from analogous compounds suggest that it should be handled with care. Potential hazards

include oral toxicity, skin irritation, serious eye irritation, and the possibility of allergic skin

reactions. It may also be harmful to aquatic life. Therefore, adherence to the following PPE

guidelines is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 2R-Pristanoyl-CoA
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Protection Type Recommended Equipment Justification

Eye and Face
Chemical safety goggles or a

face shield.

Protects against splashes and

dust, preventing serious eye

irritation or damage.

Skin

Chemical-resistant gloves

(e.g., nitrile). A lab coat or

other protective clothing must

be worn.

Prevents skin irritation and

absorption. Contaminated

work clothing should not be

allowed out of the workplace.

Respiratory

Use in a well-ventilated area. If

dusts are generated, a

respirator with an appropriate

filter (e.g., P2 or A-P2) is

recommended.

Avoids inhalation of dusts

which may be harmful.

General Hygiene

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in the work area.

Change contaminated clothing

promptly.

Prevents accidental ingestion

and cross-contamination.

Operational and Disposal Plans
Handling and Storage:

Storage: Store in a tightly sealed container in a dry, well-ventilated place, away from light.[1]

Follow the recommended storage temperature on the product label.

Handling: Avoid generating dust. Ensure adequate ventilation.

First Aid Measures:

If Swallowed: Rinse mouth and drink two glasses of water. Seek immediate medical

attention.

In Case of Eye Contact: Immediately rinse with plenty of water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing and consult an ophthalmologist.
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In Case of Skin Contact: Take off all contaminated clothing immediately. Rinse skin with

water/shower.

If Inhaled: Move to fresh air.

Spill and Disposal Procedures:

Spill Containment: Evacuate the area. Wear appropriate PPE. Cover drains to prevent entry

into the water system. Collect the spilled material, bind it, and pump it off if necessary. Take

up the dry material and place it in a suitable container for disposal. Clean the affected area

thoroughly.

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations. Avoid release to the environment.

Experimental Workflow for Safe Handling
The following diagram outlines the procedural flow for safely handling 2R-Pristanoyl-CoA from

receipt to disposal.
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Caption: Workflow for the safe handling of 2R-Pristanoyl-CoA.
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Biochemical Context
2R-Pristanoyl-CoA is a coenzyme A derivative involved in the peroxisomal beta-oxidation of

pristanic acid.[2] In humans, the 2R-isomer is converted to the 2S-isomer by the enzyme alpha-

methylacyl-CoA racemase (AMACR) before it can be further degraded.[3][4] This metabolic

pathway is crucial for the breakdown of certain branched-chain fatty acids.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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